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Compound of Interest

Compound Name: Fosamprenavir Sodium

Cat. No.: B1223129 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fosamprenavir is a prodrug of the human immunodeficiency virus (HIV) protease inhibitor

amprenavir. It is a critical component of highly active antiretroviral therapy (HAART).

Determining the concentration of fosamprenavir and its active metabolite, amprenavir, in

various tissues is essential for understanding its pharmacokinetic and pharmacodynamic

properties, including tissue penetration and potential for viral sanctuary sites. This application

note provides a detailed protocol for the quantification of fosamprenavir in tissue homogenates

using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and

selective analytical technique.

While validated methods for fosamprenavir in plasma are established, this document outlines a

comprehensive workflow for tissue analysis, adapting best practices for tissue homogenization,

extraction, and LC-MS/MS detection.

Experimental Protocols
Materials and Reagents

Standards: Fosamprenavir sodium and a suitable stable-isotope labeled internal standard

(e.g., Fosamprenavir-d8) or a structurally similar internal standard (e.g., Dolutegravir[1]).
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Solvents: HPLC-grade methanol, acetonitrile, and water. Formic acid (analytical grade).

Homogenization Buffer: 50 mM Tris-HCl with 2 mM EDTA, pH 7.4[2]. A protease inhibitor

cocktail should be added to prevent degradation of proteins and the analyte.

Extraction Solvent: Ethyl acetate/methanol (4:1, v/v)[1] or other suitable organic solvents like

acetonitrile or methyl tert-butyl ether (MTBE).

Reconstitution Solvent: 0.1% Formic acid in methanol/water (1:1, v/v).

Instrumentation
Homogenizer: Bead beater, rotor-stator homogenizer, or ultrasonic homogenizer.

Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-

high-performance liquid chromatography (UHPLC) system.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Sample Preparation
3.1. Tissue Homogenization

Accurately weigh the frozen tissue sample (e.g., 100 mg).

Transfer the tissue to a homogenization tube containing ceramic beads and an appropriate

volume of ice-cold homogenization buffer (e.g., 900 µL for 100 mg of tissue)[2].

Homogenize the tissue using a bead beater or other homogenizer until a uniform suspension

is achieved. Keep the samples on ice throughout the process to minimize enzymatic

degradation.

Centrifuge the homogenate at a high speed (e.g., 13,000 x g) for 5-10 minutes at 4°C to

pellet cellular debris.

Collect the supernatant (tissue homogenate) for further processing.
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3.2. Analyte Extraction (Liquid-Liquid Extraction)

To 200 µL of tissue homogenate, add the internal standard solution.

Add 1 mL of the extraction solvent (e.g., ethyl acetate/methanol, 4:1, v/v)[1].

Vortex the mixture vigorously for 2-5 minutes.

Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

Carefully transfer the upper organic layer to a clean tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately

40°C.

Reconstitute the dried residue in 200 µL of reconstitution solvent.

Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis
The following are typical starting conditions that should be optimized for the specific

instrumentation used.

4.1. Liquid Chromatography
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Parameter Condition

Column
C18 reverse-phase column (e.g., 50 x 4.6 mm, 5

µm particle size)[1]

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B Methanol

Gradient Isocratic with 75% Mobile Phase B[1]

Flow Rate 0.70 mL/min[1]

Injection Volume 10 µL

Column Temperature 40°C

4.2. Mass Spectrometry

Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transition (Fosamprenavir) m/z 586.19 → 57.07[1]

MRM Transition (IS - Dolutegravir) m/z 420.1 → 136.0[1]

Capillary Voltage 2.5 kV[1]

Gas Temperature 400°C[1]

Nebulizer Pressure 30 psi[1]

Data Presentation
The following tables summarize the quantitative data for a typical LC-MS/MS method for

fosamprenavir, primarily based on validated plasma methods which can serve as a benchmark

for tissue homogenate method development.

Table 1: LC-MS/MS Method Parameters
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Parameter Value Reference

Analyte Fosamprenavir [1]

Internal Standard (IS) Dolutegravir [1]

Precursor Ion (m/z) 586.19 [1]

Product Ion (m/z) 57.07 [1]

IS Precursor Ion (m/z) 420.1 [1]

IS Product Ion (m/z) 136.0 [1]

Table 2: Method Validation Summary (Based on Plasma Analysis)

Parameter Result Reference

Linearity Range 1.0 - 2100.0 ng/mL [1]

Correlation Coefficient (r²) > 0.999 [1]

Intra-day Precision (%RSD) ≤ 3.081% [1]

Inter-day Precision (%RSD) ≤ 3.081% [1]

Accuracy (% Recovery) 97.35% - 102.65% [1]

Extraction Recovery (LQC) 97.35% [1]

Extraction Recovery (MQC) 98.61% [1]

Extraction Recovery (HQC) 102.65% [1]

Note: LQC = Lower Quality Control, MQC = Median Quality Control, HQC = Higher Quality

Control. These values are for plasma and should be established independently for each tissue

matrix.

Mandatory Visualization
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Workflow for Quantification of Fosamprenavir in Tissue Homogenates
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Caption: Experimental workflow for fosamprenavir quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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